Cas no 1250168-80-9 (3-hydroxy-2,3,4-trimethylpentanoic acid)

• Product Name: 3-hydroxy-2,3,4-trimethylpentanoic acid
• CAS No: 1250168-80-9
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 5809682
• PubChem ID: 62487076
• Update Time: 2024-01-16

3-hydroxy-2,3,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2,3,4-trimethylpentanoic acid
• 1250168-80-9
• EN300-1255953
• AKOS011775990

• Inchi： 1S/C8H16O3/c1-5(2)8(4,11)6(3)7(9)10/h5-6,11H,1-4H3,(H,9,10)
• InChI Key： MSSNMTSNONSESP-UHFFFAOYSA-N
• SMILES： OC(C)(C(C(=O)O)C)C(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids